Cas no 106593-43-5 (2,5-Cyclohexadiene-1,4-dione, 2-methyl-5-phenyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-methyl-5-phenyl-
• CAS No: 106593-43-5
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 1175912
• PubChem ID: 607705
• Update Time: 2025-04-20

2,5-Cyclohexadiene-1,4-dione, 2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-methyl-5-phenyl-
• 2-methyl-5-phenylcyclohexa-2,5-diene-1,4-dione
• 2-Methyl-5-phenylbenzo-1,4-quinone #
• 106593-43-5
• DTXSID30345870
• UZFTUCAAHYREBS-UHFFFAOYSA-N
• SCHEMBL25834271
• 2-Methyl-5-phenyl-1,4,cyclohediene-1,4-dione

• Inchi： 1S/C13H10O2/c1-9-7-13(15)11(8-12(9)14)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： UZFTUCAAHYREBS-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(C=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 198.0681
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14